Cas no 2229553-89-1 (1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229553-89-1
• MF: C₁₀H₁₃F₂NS
• MW: 217.278728246689
• CID: 5958429
• PubChem ID: 165740361
• Update Time: 2025-06-07

1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine
• EN300-1970784
• 2229553-89-1

• Inchi： 1S/C10H13F2NS/c1-6-3-8(7(2)14-6)9(13)4-10(11,12)5-9/h3H,4-5,13H2,1-2H3
• InChI Key： APGFEIRDPYLCED-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 217.07367692g/mol
• Monoisotopic Mass: 217.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine

Introduction to 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229553-89-1)

1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229553-89-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring substituted with difluoro and amine groups, as well as a thiophene moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. The synthesis typically involves multi-step reactions, including the formation of the cyclobutyl ring, introduction of the difluoro and amine functionalities, and the final coupling with the thiophene derivative.

In terms of its chemical properties, 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine exhibits notable stability under various conditions. The presence of the difluoro groups enhances its lipophilicity, which can influence its bioavailability and pharmacokinetic properties. Additionally, the thiophene moiety contributes to its electronic properties and can affect its interactions with biological targets.

Recent studies have explored the biological activities of 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine. One area of focus has been its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary in vitro assays have shown that this compound can effectively inhibit certain kinases and proteases, which are key targets in cancer and inflammatory diseases. These findings suggest that 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine may have therapeutic potential in these areas.

Beyond enzyme inhibition, 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine has also been investigated for its effects on cellular processes. Studies have demonstrated that it can modulate cell signaling pathways and influence gene expression profiles. These effects are attributed to its ability to interact with specific receptors or proteins within cells. For example, it has been shown to activate or inhibit certain signaling cascades that are dysregulated in various diseases.

The pharmacological profile of 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine has been evaluated through preclinical studies. Animal models have provided valuable insights into its safety and efficacy. In vivo experiments have shown that this compound exhibits favorable pharmacokinetic properties, such as good oral bioavailability and a reasonable half-life. These characteristics make it a promising candidate for further clinical development.

To further understand the mechanisms of action of 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine, researchers have employed a range of techniques, including molecular docking studies and structure-function analyses. These studies have helped elucidate the specific interactions between the compound and its biological targets. For instance, molecular docking simulations have revealed that the compound binds to key residues within the active sites of target enzymes or receptors.

The potential therapeutic applications of 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine are diverse and promising. In addition to cancer and inflammatory diseases, it has also shown potential in neurodegenerative disorders and metabolic diseases. For example, preliminary studies have indicated that it may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

In conclusion, 1-(2,5-dimethylthiophen-3-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229553-89-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent is supported by both preclinical studies and recent advancements in synthetic methodologies. Further research is warranted to fully explore its therapeutic potential and optimize its use in clinical settings.